ObjectivesThe purpose of this study was to investigate the survival rate, the debonding resistance, and the failure modes of different occlusal veneer designs when used as a retainer for posterior cantilever, resin-bonded fixed dental prostheses (RBFDPs) at two tooth wear levels.MethodsFour test groups were assigned: two groups with occlusal-proximal preparation (PT1 and PT2 for grade 2 and 3 wear), and two groups for occlusal-proximal and lingual preparation (PLT1 and PLT2 for grade 2 and 3 wear) Monolithic zirconia ceramic (3Y-TZP) RBFDPs were luted with an adhesive bonding system (Panavia V5). The specimens underwent a chewing simulation for 1.200.000 cycles with a load of 5 kg and thermocycling for 7500 cycles between 5 °C and 55 °C. The surviving restorations were debonded under quasi-static conditions. The results were analyzed with ANOVA.ResultsThe specimens exhibited a 100 % survival rate after thermomechanical fatigue loading. The debonding resistance was statistically significant higher for group PLT1 than for group PT1 (P = 0.004), and higher for group PT2 than group PT1 (P ≤ 0.001). However, the debonding resistance showed no statistically significant difference between groups PT2 and PLT2 (P = 0.343), and groups PLT1 and PLT2 (P = 0.222). Groups PT1 and PT2 showed favorable failure modes in 62.5 % and 0.00 % of the specimens, respectively. While groups PLT1 and PLT2 presented 25 % favorable failure modes.SignificanceOcclusal veneers showed promising results as a retainer for cantilever RBFDPs. The lingual extension might increase debonding resistance. Nevertheless, conservative designs with lingual and proximal bevels are to be recommended, irrespective of the level of tooth wear.

ObjectiveFeasibility investigation of natural teeth shades replication on dental prosthetics fabricated via functionally graded additive manufacturing (FGAM) using combination of feldspathic porcelain (FP) and yttrium aluminum garnet cerium (Y3Al5O12:Ce, YAG:Ce) as a promising esthetic restoration option.MethodsColor-graded feldspathic crown fabrication parameter through FGAM method was comprehensively examined from the slurry rheology, cure depth, debinding to sintering temperature. Effect of light absorbent also checked towards overcuring reaction during UV exposure by the shape comparison. Lastly, the flexural bending strength measured following ISO 6872:2015 to assure the applicability. Applying the studied parameter, natural teeth shades then imitated and investigated by alteration of FP and FP + 0.1 wt% YAG:Ce (Y-FP). Generated color across the structure captured through mobile camera, interpreted through the CIELAB coordinate and the gradation confirmed by the color differences (ΔE00) calculated using CIEDE2000 formula.ResultParameter study indicated that 70 wt% of FP slurry with 3 wt% dispersant and 0.2 wt% light absorbent is favored. It produces excellent flowability in our FGAM system with less overcuring justified by edge margin reduction from 95.65° to 90.00° after UV exposure on rectangle shapes masking. The obtain structure also offers adequate flexural bending strength of 106.26 MPa (FP) and 101.36 MPa (Y-FP) after sintering at 780 °C. This validated the materials as class 2 dental prosthetics citing ISO 6872:2015. Color gradation was verified by the yellow b* value reduction (14.8 to −3.33) as it shifted from cervical to incisal area while ΔE00 further affirmed the differences from each segment in comparison with the FP and Y-FP.SignificanceColor gradation was successfully replicated by FP and YAG:Ce composition shift via FGAM technique. This result highlights the potential of FGAM as an alternative for fabricating dental prosthetics with high efficiency and improved esthetic appeal.

ObjectivesTo investigate the shrinkage-induced damage at the composite-tooth interface by finite element analysis (FEA) using the cohesive zone model (CZM).MethodsAxisymmetric models of Class I restorations were created to illustrate the interfacial damage around composite resin restorations of different dimensions, with polymerization shrinkage modeled analogously to thermal shrinkage. The damage to the adhesive interface was determined using a CZM based on the fracture strength and fracture energy. To show the effects of damage, conventional models with perfectly bonded composite resin restorations were created as controls.ResultsThe results indicated interfacial damage at the butt-joint cavosurface margin, dentinoenamel junction, and internal line angle. The percentage of damaged interfacial area was found to increase with decreasing diameter for restorations of the same height. For a given diameter, the damage was more severe for restorations of greater depth. The effects of the damage were further illustrated in the model with a restoration of 2-mm diameter and height. The interfacial damage occurred primarily at the internal line angle (83.3 % of all the damaged interfacial area), leading to local stress relief (from 18.3 MPa to 12.8 MPa), but also higher stress at the damage fronts. Greater local shrinkage was found in composites adjacent to the damage.SignificanceThe damage mechanics-based CZM is an essential refinement of the FEA to predict interfacial damage and its implications. The extent of damage was found to be greater around restorations with smaller diameters and greater depths. The entire simulation is available via an open-source platform to facilitate further applications in adhesive dentistry.

Previous research indicated that there is an aggregate of microorganism in oral cavity which takes part in promoting the occurrence of dental caries, but few studies on anticaries materials for these ‘core microbiome’ were developed. And We’ve found that DMAEM monomer has an obvious inhibitory effect on the growth of Streptococcus mutans and saliva biofilm, but the effect of that on the "core microbiome" of caries need further research. Thus, the objectives of this study were to explore the effect of DMAEM monomer on the core microbiota of dental caries, and to further study its anticaries effect. The changes of microbial structure and metabolic activity of the core microbiota biofilm were detected through measuring lactic acid yield, viable bacteria counts and demineralization depth, et al., and the anticaries potential in vivo of DMAEM monomer was evaluated by rat caries model. Meanwhile, high-throughput sequencing was used to analyze the microbial diversity change of saliva samples of rats. The results showed that DMAEM monomer could inhibit the growth of the core microbiota biofilm, decrease the metabolic activity and the acid production, as well as reduce the ability of demineralization under acidic conditions. Moreover, the degree of caries in the DMAEM group was significantly reduced, and the diversity and the evenness of oral microecology in the rats were statistically higher. In summary, DMAEM monomer could respond to acidic environment, significantly inhibit the cariogenic ability of the ‘core microbiome’ of caries, and help to maintain the microecological balance of oral cavity.

ObjectivesThis study aims to formulate metronidazole liquid nanocapsules (MTZLNC) and evaluate their effect on the physicochemical and biological properties of calcium silicate-based bioactive endodontic cements, in vitro.MethodsA MTZLNC suspension was formulated by deposition of the preformed polymer and characterized by laser diffraction and high-performance liquid chromatography (HPLC). Calcium silicate (CS) was mixed with a radiopaque agent (calcium tungstate - CaWO4), at 10 wt%, to produce the cement powder. Cements liquids were used with two concentrations of MTZLNC suspension: 0.3 mg/ml and 0.15 mg/ml. Cements prepared with distilled water were used as the control. The radiopacity, setting time, and flow were evaluated following ISO 6876:2012. The compressive strength analysis was conducted according to ISO 9917:2007. pH and mineral deposition were evaluated after immersion in simulated body fluid (SBF). Cell behavior was evaluated by the viability of pre-osteoblastic cells and pulp fibroblasts by SRB and MTT and the antibacterial activity against Enterococcus faecalis was analyzed immediately and after nine months of water storage.ResultsMTZLNCs were formulated with a median diameter of 148 nm and 83.44 % load efficiency. Increased flow and reduced strength were observed for both MTZLNCs concentrations. The incorporation of MTZLNCs maintained the ability of cements to increase pH media and promote mineral deposition over the samples, without promoting cytotoxicity. A 2 log10 reduction in E. faecalis CFU was observed immediately and after nine months in water storage.ConclusionThe formulation of MTZLNCs allowed the development of antibacterial calcium silicate-based-cements with suitable physicochemical properties and bioactivity, with a reduction in mechanical strength. The 0.3 mg/ml concentration in cements liquid promoted effective and sustainable antibacterial activity.

ObjectivesThe aim of this study was to evaluate the mechanical properties and cost efficiency of direct ink writing (DIW) printing of two different zirconia inks compared to casting and subtractive manufacturing.MethodsZirconia disks were manufactured by DIW printing and the casting process and divided into six subgroups (n = 20) according to sintering temperatures (1350 °C, 1450 °C and 1550 °C) and two different ink compositions (Ink 1, Ink 2). A CAD/CAM-milled high strength zirconia (3Y-TZP) was added as reference group. The biaxial flexural strength (BFS) was measured using the piston-on-three-balls test. X-ray-diffraction (XRD) was used for microstructural analysis. The cost efficiency was compared for DIW printing and subtractive manufacturing by calculation of the manufacturing costs of one dental crown.ResultsUsing XRD, monoclinic and tetragonal phases were detected for Ink 1, for all other groups no monoclinic phase was detected. The CAD/CAM-milled ceramic showed a significantly higher BFS than all other groups. The BFS of Ink 2 was significantly higher than the BFS of Ink 1. At a sintering temperature of 1550 °C the mean BFS of the printed Ink 2 was 822 ± 174 MPa. The BFS of the cast materials did not show a significantly higher BFS than the corresponding printed group for any tested parameter-set. The manufacturing costs of DIW printed crowns are lower than the manufacturing costs of CAD/CAM-milled crowns.ConclusionDIW has a high potential to replace subtractive processes for dental applications, as it shows promising mechanical properties for appropriate ink compositions and facilitates a highly cost effective production.

ObjectivesThis paper presents the effect of silane treatment of S-2 Glass fibres on the fracture toughness and water sorption/solubility behaviour of fibre-reinforced flowable dental composites. The effect of epoxy- and methacrylate-based silane coupling agents (SCAs) on the mechanical strength and hydrolytic properties were investigated. The concentration of the selected SCAs on the mechanical and physical properties were investigated. The influence of molecular structure and concentration in the interfacial adhesion at the fibre-matrix interfaces was also studied.MethodsShort S-2 Glass fibres of 250 µm in length and 5 µm in diameter were etched with acid to remove any impurities and roughen the surface. The acid-etched fibres were silane treated with 3MPS, 3GPS, and 8MOTS at different concentrations by weight (%). The silane-treated fibres were incorporated at 5 % into the dental resin mixture. Untreated fibres were added at 5 % to the dental resin mixture and served as the control group. The physical properties such as water sorption, solubility, and desorption along with mechanical properties such as fracture toughness and total fracture work of the fibre-reinforced dental composites grafted with the above-mentioned SCAs were evaluated. The surface morphology of the fractured surface was studied and analysed.ResultsThe fracture toughness tests showed that the dental composites grafted with optimum weight per cent (wt. %) concentration of the SCA had a better stress intensity factor (KIC) when compared to the 2.0 wt. % and 3.0 wt. % concentration. The KIC value of dental composites grafted with untreated surface etched glass fibres was less than the KIC values of dental composites grafted with optimum concentrations of 3MPS, 3GPS, and 8MOTS by 81.6 %, 38.6 %, and 110.5 %, respectively. A similar trend was found while investigating the total work of fracture of the dental composites, between optimum concentration, 2.0 wt. % and 3.0 wt. % concentration of respective SCA. The increase in silane concentration also led to an increase in the water sorption/solubility characteristics. The absorption of water was most severe in the fibre-reinforced dental composites without silane treatment (32.9 µg/mm3). The ANOVA results showed that the fibre-reinforced dental composites grafted with 8MOTS at optimum concentration showed an increase in fracture toughness when compared to optimum concentrations of 3GPS and 3MPS by 51.9 % and 15.9 %, respectively. The enhanced mechanical and physical characteristics are due to the increased adhesion between the fibre and silane achieved from the optimum wt. % concentration of 8MOTS. Similarly, dental composites grafted with 8MOTS at optimum concentration showed a decrease in water sorption characteristics when compared to optimum concentrations of 3GPS and 3MPS by 18.2 % and 0.6 %, respectively. The decreased water sorption characteristics at the optimum concentration of 8MOTS could be due to the reduced availability of reactive hydroxyl groups and the hydrophobic characteristics of 8MOTS.SignificanceSilane coupling agents (SCAs) are important components of dental composites. The type and concentration of SCA have a significant effect on material properties. The current study focuses on understanding the effects of different SCAs and wt. % concentrations on the interfacial fracture behaviour and the influence of different SCAs on the water sorption and solubility behaviour of S-2 Glass fibre-reinforced flowable dental composites.

ObjectiveThe objective of this study was to assess the influence of immediate dentin sealing (IDS) on the fatigue behavior of laminate occlusal veneers fabricated with CAD/CAM lithium disilicate ceramic and resin composite.MethodsForty sound human molars were prepared and randomly divided into 4 groups (n = 10): RC–IDS+ (IDS and resin composite occlusal laminate veneer); RC–IDS- (resin composite occlusal laminate veneer without IDS); LD–IDS+ (IDS and lithium disilicate laminate veneer); LD–IDS- (lithium disilicate occlusal laminate veneer without IDS). The restorations were obtained using a digital workflow. After surface conditioning and bonding, thermocycling and accelerated fatigue tests (20 Hz, 5000 cycles with an initial load of 300 N, step-size of 100 N for 10,000 cycles, up to 1000 N, and then a step-size of 50 N until failure) were conducted. Fatigue data were recorded for both outcomes (crack or fracture) and statistically analyzed. Fractographic and adhesive interface analysis were conducted.ResultsThe indirect resin composite groups showed better fatigue behavior compared to lithium disilicate. IDS only had a positive effect for the survival of resin composite restorations for the ‘fracture’ outcome. Evident presence of micro-gaps at the adhesive interface in the LD–IDS- group could be noted.SignificanceImmediate dentin sealing improved fatigue resistance behavior of resin composite occlusal veneers. However, this effect was not observed in lithium disilicate veneers.

ObjectivesTo investigate crystallography, translucency, phase content, microstructure and flexural strength of two commercial strength-gradient multilayered dental zirconia grades.MethodsTwo zirconia grades, i.e., KATANA Zirconia YML (Kuraray Noritake; referred to as “YML”; composed of four layers: enamel, body 1–3) and IPS e.max ZirCAD Prime (Ivoclar Vivadent; referred to as “Prime”; composed of three layers: enamel, transition, body) were investigated. Fully sintered square-shaped zirconia specimens from each layer were prepared. Microstructure, chemical composition, translucency parameter and zirconia-phase composition of each layer were characterized. Four-point and biaxial flexural strength of each layer was measured using fully sintered bar- and square-shaped specimens. Square-shaped samples were used to measure strength across the layers.ResultsFor both multilayer zirconia grades, the ‘enamel’ layer contains a higher amount of c-ZrO2, which resulted in higher translucency but lower flexural strength than the ‘body’ layers. The characteristic 4-point flexural strength of the YML ‘body 2′ (923 MPa) and ‘body 3′ (911 MPa) layers, and of the Prime ‘body’ (989 MPa) layer were comparable and higher than for the YML ‘enamel’ (634 MPa), Prime ‘transition’ (693 MPa) and ‘enamel’ (535 MPa) layers. The biaxial strength of specimens sectioned across the layers was in-between that of the ‘enamel’ and ‘body’ layers for both YML and Prime, implying the interfaces did not form a weak link.SignificanceThe difference in yttria content affects the phase composition and mechanical properties of each layer of the multi-layer zirconia. The strength-gradient approach allowed to integrate monoliths with irreconcilable properties.

Objectivesto characterize the effects of graphene oxide (GO) on polymethyl methacrylate's (PMMA) reliability and lifetime. The hypothesis tested was that GO would increase both Weibull parameters and decreased strength degradation over time.MethodsPMMA disks containing GO (0.01, 0.05, 0.1, or 0.5 wt%) were subjected to a biaxial flexural test to determine the Weibull parameters (m: modulus of Weibull; σ0: characteristic strength; n = 30 at 1 MPa/s) and slow crack growth (SCG) parameters (n: subcritical crack growth susceptibility coefficient, σf0: scaling parameter; n = 10 at 10–2, 10–1, 101, 100 and 102 MPa/s). Strength-probability-time (SPT) diagrams were plotted by merging SCG and Weibull parameters.ResultsThere was no significant difference in the m value of all materials. However, 0.5 GO presented the lowest σ0, whereas all other groups were similar. The lowest n value obtained for all GO-modified PMMA groups (27.4 for 0.05 GO) was higher than the Control (15.6). The strength degradation predicted after 15 years for Control was 12%, followed by 0.01 GO (7%), 0.05 GO (9%), 0.1 GO (5%), and 0.5 GO (1%).SignificanceThe hypothesis was partially accepted as GO increased PMMA's fatigue resistance and lifetime but did not significantly improve its Weibull parameters. GO added to PMMA did not significantly affect the initial strength and reliability but significantly increased PMMA's predicted lifetime. All the GO-containing groups presented higher resistance to fracture at all times analyzed compared with the Control, with the best overall results observed for 0.1 GO.